Cas no 954706-57-1 (4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide)

• Product Name: 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide
• CAS No: 954706-57-1
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 6291806
• PubChem ID: 16918977
• Update Time: 2025-05-22

4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide
• F2370-0796
• 4-methoxy-N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)benzamide
• 4-methoxy-N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]benzamide
• AKOS024643652
• 4-methoxy-N-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}benzamide
• 954706-57-1

• Inchi： 1S/C20H22N2O3/c1-14-3-7-17(8-4-14)22-13-15(11-19(22)23)12-21-20(24)16-5-9-18(25-2)10-6-16/h3-10,15H,11-13H2,1-2H3,(H,21,24)
• InChI Key： XQPACEBQOGUBIK-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(C2C=CC(=CC=2)OC)=O)CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide

Comprehensive Overview of 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide (CAS No. 954706-57-1)

4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide (CAS No. 954706-57-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a pyrrolidinone moiety and a methoxybenzamide group in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide due to its potential role in modulating specific biochemical pathways. Researchers have been investigating its interactions with various enzymes and receptors, particularly those involved in inflammation and neurodegenerative diseases. The compound's structural flexibility and hydrogen-bonding capabilities make it an attractive scaffold for designing novel therapeutic agents. Its CAS number, 954706-57-1, serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent reviews.

The synthesis of 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide typically involves multi-step organic reactions, including amide bond formation and pyrrolidinone ring construction. The 4-methylphenyl group and the methoxybenzamide moiety are critical for its molecular recognition properties. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and purify this compound. These methods ensure the high purity and consistency required for research applications.

From a pharmacological perspective, 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide has shown promise in preliminary studies as a potential modulator of protein-protein interactions. Its ability to influence cellular signaling pathways has sparked interest in its application for conditions such as chronic pain and metabolic disorders. The compound's lipophilicity and molecular weight are within the optimal range for drug-like properties, making it a viable candidate for further optimization.

In the context of current research trends, 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide aligns with the growing focus on small molecule therapeutics and targeted drug delivery. Its structural features allow for potential modifications to enhance bioavailability and target specificity. Researchers are particularly interested in its potential applications in precision medicine, where customized treatments based on individual genetic profiles are becoming increasingly important.

The compound's stability under various physiological conditions is another area of active investigation. Studies have examined its metabolic profile and pharmacokinetic properties to assess its suitability for therapeutic use. The 5-oxopyrrolidin ring system in its structure contributes to its metabolic stability, while the benzamide portion may influence its distribution and elimination characteristics.

From a commercial perspective, 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide (CAS No. 954706-57-1) is primarily available as a research chemical for laboratory use. It is typically supplied in powder form with high purity grades (>98%) to meet the stringent requirements of pharmaceutical research. The compound's shelf life and storage conditions are important considerations for maintaining its integrity over time.

In conclusion, 4-methoxy-N-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}benzamide represents an interesting chemical entity with potential applications in medicinal chemistry and drug development. Its unique structural features and biological activity profile make it a valuable tool for researchers exploring new therapeutic approaches. As scientific understanding of its mechanisms of action continues to grow, this compound may play an increasingly important role in addressing unmet medical needs.